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Compound of Interest

Compound Name:
4-Methoxycarbonyl-2-

nitrophenylboronic acid

Cat. No.: B1303775 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 4-
Methoxycarbonyl-2-nitrophenylboronic acid. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by outlining

necessary personal protective equipment, operational protocols, and proper disposal methods.

Compound Details:

Name: 4-Methoxycarbonyl-2-nitrophenylboronic acid

CAS RN: 85107-55-7

Molecular Formula: C₈H₈BNO₆

Molecular Weight: 224.97 g/mol

Hazard Identification:

Based on available safety information, this compound is associated with the following

hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.[2][3][4]
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H319: Causes serious eye irritation.[2][3][4]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 4-Methoxycarbonyl-2-nitrophenylboronic acid.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[5][6]

Protects eyes from dust

particles and potential

splashes of the chemical.[5][6]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[5][6]

Prevents skin contact with the

compound. Gloves should be

inspected before use and

changed immediately upon

contamination.[5][6]

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.[6]

[7]

Protects skin from accidental

spills and contact. The flame-

resistant property is crucial due

to the presence of the nitro

group.[7]

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

to prevent the inhalation of

dust particles.[6][8]

Minimizes the risk of

respiratory tract irritation.[6][8]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational protocol is crucial for the safe handling of 4-
Methoxycarbonyl-2-nitrophenylboronic acid.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[5]

All work with this compound should be performed in a well-ventilated chemical fume hood

to minimize inhalation exposure.[7]

For reactions with a higher risk of explosion, a blast shield should be used in addition to

the fume hood sash.[7]

The work area should be clean and free of clutter.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling:

Keep the container of 4-Methoxycarbonyl-2-nitrophenylboronic acid tightly closed

when not in use.[6]

Avoid generating dust when transferring the solid.[6] Use appropriate tools, such as a

spatula, for transfers.[6]

Avoid all personal contact, including the inhalation of dust or vapors.[5]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]

Post-Handling:

Clean the work area to remove any residual chemical.

Properly remove and dispose of contaminated PPE as hazardous waste.[5]
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Wash hands again before leaving the laboratory.

Disposal Plan
All waste generated from the use of 4-Methoxycarbonyl-2-nitrophenylboronic acid,

including contaminated PPE and empty containers, must be considered hazardous waste.[5]

Waste Collection:

Collect all solid waste, including contaminated gloves, wipes, and weighing papers, in a

designated, labeled, and sealed container for hazardous waste.

Collect all liquid waste containing the compound in a separate, labeled, and sealed

container for hazardous waste. Do not pour waste down the drain.[5]

Disposal Method:

All waste must be disposed of through a licensed hazardous waste disposal facility.

Due to the presence of the nitro group, there is a potential for explosive decomposition,

especially when mixed with other chemicals or subjected to heat.[9][10] Therefore, it is

crucial to clearly label the waste container with the full chemical name and associated

hazards.

Boron compounds can be harmful to the environment.[11] Do not dispose of this

compound or its waste in the regular trash or down the sewer system.

Spill Management
In the event of a spill, follow these procedural steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[5]

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. Avoid raising dust.[5]
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Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[5]

Decontaminate: Clean the spill area with an appropriate solvent, and collect the cleaning

materials as hazardous waste.

Visual Workflow for Handling 4-Methoxycarbonyl-2-
nitrophenylboronic acid

Workflow for Handling 4-Methoxycarbonyl-2-nitrophenylboronic acid
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Verify accessible safety shower & eyewash

Work in a certified chemical fume hood

Use blast shield for high-risk reactions

Wear safety goggles/face shield

Wear nitrile gloves

Wear flame-resistant lab coat

Wear respirator (N95)

Keep container tightly closed

Avoid generating dust

Avoid personal contact & inhalation

Thoroughly wash hands after handling

Collect all waste as hazardous

Use licensed disposal facility

Label waste with full chemical name & hazards
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Caption: A flowchart outlining the safe handling and disposal workflow for 4-Methoxycarbonyl-
2-nitrophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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